Cas no 146038-61-1 (1-Fluoro-3-phenylbicyclo[1.1.1]pentane)

• Product Name: 1-Fluoro-3-phenylbicyclo[1.1.1]pentane
• CAS No: 146038-61-1
• MF: C₁₁H₁₁F
• MW: 162.203446626663
• CID: 4600803
• PubChem ID: 15855314
• Update Time: 2025-05-20

1-Fluoro-3-phenylbicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-phenylbicyclo[1.1.1]pentane
• Bicyclo[1.1.1]pentane, 1-fluoro-3-phenyl-

• Inchi： 1S/C11H11F/c12-11-6-10(7-11,8-11)9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： HZBPOTSEYGBZNW-UHFFFAOYSA-N
• SMILES： C12(F)CC(C3=CC=CC=C3)(C1)C2

Computed Properties

• Exact Mass: 162.084478513g/mol
• Monoisotopic Mass: 162.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-Fluoro-3-phenylbicyclo[1.1.1]pentane

Research Update on 1-Fluoro-3-phenylbicyclo[1.1.1]pentane (CAS: 146038-61-1) in Chemical Biology and Pharmaceutical Applications

1-Fluoro-3-phenylbicyclo[1.1.1]pentane (CAS: 146038-61-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its [1.1.1]propellane core and fluorine substitution, offers distinct advantages in drug design, including enhanced metabolic stability, improved bioavailability, and the ability to modulate target interactions. Recent studies have explored its utility as a bioisostere for phenyl rings and other aromatic systems, with promising results in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 1-Fluoro-3-phenylbicyclo[1.1.1]pentane into small molecule inhibitors targeting protein-protein interactions (PPIs). The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity for challenging biological targets. Notably, the fluorinated bicyclopentane moiety was found to significantly improve ligand efficiency compared to traditional phenyl ring substitutions, while maintaining favorable physicochemical properties.

In the field of CNS drug discovery, recent preclinical investigations have highlighted the potential of 146038-61-1 as a key building block for blood-brain barrier (BBB) penetrating compounds. The compact, three-dimensional structure of the bicyclo[1.1.1]pentane core, combined with strategic fluorine placement, appears to reduce P-glycoprotein efflux while maintaining adequate lipophilicity for CNS targeting. Several pharmaceutical companies have included derivatives of this scaffold in their neurodegenerative disease pipelines, with particular focus on Parkinson's and Alzheimer's therapeutics.

Synthetic methodology development has also seen significant advancements regarding 1-Fluoro-3-phenylbicyclo[1.1.1]pentane. A 2024 Nature Communications paper detailed a novel photochemical route for its preparation that improves yield and scalability compared to traditional methods. This breakthrough is particularly important for enabling larger-scale pharmacological studies and potential commercialization efforts. The new synthetic approach also allows for greater diversification of the phenyl ring, opening possibilities for structure-activity relationship (SAR) exploration.

From a safety and toxicology perspective, recent in vitro and in vivo studies suggest that 146038-61-1 and its derivatives exhibit favorable metabolic profiles. The fluorine substitution appears to mitigate potential oxidative metabolism issues common to similar hydrocarbon scaffolds, while the rigid bicyclic structure reduces the likelihood of reactive metabolite formation. These findings, published in Chemical Research in Toxicology, support the continued investigation of this compound class in drug development programs.

Looking forward, the unique properties of 1-Fluoro-3-phenylbicyclo[1.1.1]pentane position it as a versatile tool in medicinal chemistry. Current research directions include its application in PROTAC design, radiopharmaceutical development (particularly for PET imaging), and as a scaffold for covalent inhibitors. The compound's ability to serve as a spatial probe in chemical biology studies also makes it valuable for target validation and mechanism of action investigations. As synthetic accessibility improves and more structure-property relationship data becomes available, we anticipate seeing increased utilization of this scaffold across multiple therapeutic areas.